2,4-Dichlorocinnamic acid

• IUPAC Name: (E)-3-(2,4-dichlorophenyl)prop-2-enoic acid
• InChI: InChI=1S/C9H6Cl2O2/c10-7-3-1-6(8(11)5-7)2-4-9(12)13/h1-5H,(H,12,13)/b4-2+
• InChI Key: MEBWABJHRAYGFW-DUXPYHPUSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)C=CC(=O)O
• Isomeric SMILES: C1=CC(=C(C=C1Cl)Cl)/C=C/C(=O)O
• Molecular Formula: C9H6Cl2O2
• Molecular Weight: 217.05 g/mol
• Physical Description: White powder; [MSDSonline]
• CAS No.: 1201-99-6, 20595-45-3

Description

2,4-Dichlorocinnamic acid, also known as this compound, is a useful research compound. Its molecular formula is C9H6Cl2O2 and its molecular weight is 217.05 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 52174. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Organic Chemicals - Carboxylic Acids - Acids, Carbocyclic - Cinnamates - Supplementary Records. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Environmental Impact and Toxicity

Studies have highlighted the widespread use of 2,4-Dichlorophenoxyacetic acid (a related compound of 2,4-Dichlorocinnamic acid) in agriculture and its resultant distribution in the environment. Its presence in water bodies, soil, and air due to agricultural practices raises concerns about its toxicological effects on non-target organisms, including aquatic species, plants, and potentially humans. Investigations into the eco-toxicological effects of 2,4-D have shown varying levels of sensitivity across species, which underscores the need for careful management and monitoring of its use to mitigate environmental impacts (Islam et al., 2017; Marcato et al., 2017).

Biodegradation and Environmental Remediation

The persistence of this compound and its derivatives in the environment has led to research into biodegradation pathways and remediation strategies. Microorganisms play a crucial role in the degradation of this compound, converting it into less harmful substances. This bioremediation approach is advantageous for reducing environmental pollution and protecting public health. Studies emphasize the importance of understanding microbial processes in degrading 2,4-D and its derivatives to enhance remediation techniques and prevent accumulation in the environment (Magnoli et al., 2020).

Health Risks and Biomonitoring

Epidemiological and biomonitoring studies have investigated the potential health risks associated with exposure to this compound and its related compounds. These studies aim to understand the correlation between exposure levels and health outcomes, such as cancer and neurotoxicity. Biomonitoring data, which measure the concentration of chemicals in biological media, are crucial for assessing human exposure and informing risk management practices. Such research underscores the need for ongoing monitoring and evaluation of the health impacts of 2,4-D exposure to ensure public safety (Burns & Swaen, 2012; Aylward et al., 2009).

Safety and Hazards

2,4-Dichlorocinnamic acid can cause skin and eye irritation. It is recommended to avoid contact with skin and eyes, avoid breathing dust, and avoid ingestion. In case of contact, it is advised to wash with plenty of water.

Mechanism of Action

Mode of Action

The mode of action of 2,4-Dichlorocinnamic acid involves photodimerization , a process that occurs under UV irradiation . During this process, there is a loss of the long-range order of the reactant single crystal, indicating that the dimerization is a heterogeneous one . This unexpected result emphasizes the complexity of predicting changes or remaining periodicity during chemical reactions in the solid state .

Result of Action

Safety data sheets indicate that it may cause skin irritation, serious eye irritation, and respiratory irritation .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, UV light is necessary for its photodimerization process . Additionally, the compound is a solid powder at room temperature and has an off-white appearance . It is recommended to store the compound in a well-ventilated place with the container tightly closed .

Biochemical Analysis

Biochemical Properties

It is known that it interacts with various enzymes, proteins, and other biomolecules . The nature of these interactions is complex and may vary depending on the specific biochemical context.

Cellular Effects

Safety data sheets indicate that it may cause skin irritation, serious eye irritation, and respiratory irritation . These effects suggest that 2,4-Dichlorocinnamic acid may influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism .

Metabolic Pathways

It is likely that it interacts with various enzymes or cofactors and may have effects on metabolic flux or metabolite levels .

Customer Q & A

Q1: What is unique about the crystal structure of 2,4-dichlorocinnamic acid and how does it influence its reactivity?

A: this compound exhibits a strong tendency to crystallize in the β-structure, characterized by a short axis of approximately 4 Å. [, ] This structure is stabilized by intermolecular interactions, specifically Cl···Cl interactions between stacked molecules and C···C interactions within the stacks. [] These interactions play a crucial role in the compound's solid-state photoreactivity, enabling a [2+2] photodimerization reaction upon UV irradiation. [, ]

Q2: How does this compound behave during photodimerization in the solid state?

A: Research indicates that the photodimerization of this compound in its crystal form is a heterogeneous reaction. [] This means that the reaction does not proceed uniformly throughout the crystal lattice, leading to a loss of long-range order during the dimerization process. [] This finding challenges the common assumption of maintained periodicity during solid-state reactions.

Q3: Can the crystal structure of this compound be manipulated to control the outcome of its photodimerization?

A: Yes, by co-crystallizing this compound with other molecules, it's possible to engineer crystals with specific arrangements that influence the photodimerization products. For instance, co-crystallization with 6-chloro-3,4-methylenedioxycinnamic acid can yield mixed crystals capable of producing both symmetrical and unsymmetrical cyclobutane dimers upon UV irradiation. [, ] The specific ratio of reactants in the mixed crystal impacts the ratio of dimer products formed. []

Q4: Are there any examples of large molecular motions occurring during photoreactions involving this compound derivatives?

A: Interestingly, the diamine double salt of trans-2,4-dichlorocinnamic acid and trans-1,2-diaminocyclohexane undergoes a "pedal-like" molecular motion during its solid-state photodimerization. [] This observation challenges the notion that significant molecular movement is generally unfavorable in solid-state reactions. []

Q5: Beyond photodimerization, are there other notable applications of this compound in chemical research?

A: this compound serves as a substrate for the enzyme 2,4-dichlorophenoxyacetate/α-ketoglutarate dioxygenase (TfdA). [] This enzyme, involved in the bacterial degradation of the herbicide 2,4-D, catalyzes the hydroxylation of this compound, ultimately yielding 2,4-dichlorophenol and glyoxylate. [] Studying this enzymatic reaction helps understand the mechanism of TfdA and its role in bioremediation.